Cas no 2648941-19-7 (lithium(1+) 6-chloroimidazo1,2-bpyridazine-3-carboxylate)

• Product Name: lithium(1+) 6-chloroimidazo1,2-bpyridazine-3-carboxylate
• CAS No: 2648941-19-7
• MF: C₇H₅ClLiN₃O₂
• MW: 205.527499914169
• MDL: MFCD34167802
• CID: 5643102
• PubChem ID: 155973192
• Update Time: 2025-08-05

lithium(1+) 6-chloroimidazo1,2-bpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 6-chloroimidazo[1,2-b]pyridazine-3-carboxylate
• lithium(1+) 6-chloroimidazo1,2-bpyridazine-3-carboxylate

• MDL： MFCD34167802
• Inchi： 1S/C7H4ClN3O2.Li.H/c8-5-1-2-6-9-3-4(7(12)13)11(6)10-5;;/h1-3H,(H,12,13);;
• InChI Key： DTNWHAFSMKLOOZ-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2C=CC(Cl)=NN12)(=O)O.[LiH]

Additional information on lithium(1+) 6-chloroimidazo1,2-bpyridazine-3-carboxylate

Research Briefing on Lithium(1+) 6-chloroimidazo[1,2-b]pyridazine-3-carboxylate (CAS: 2648941-19-7)

Lithium(1+) 6-chloroimidazo[1,2-b]pyridazine-3-carboxylate (CAS: 2648941-19-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazopyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The lithium salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings suggest that it exhibits high affinity for specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that lithium(1+) 6-chloroimidazo[1,2-b]pyridazine-3-carboxylate effectively inhibits the activity of certain kinases implicated in chronic inflammatory diseases, with an IC50 value in the low micromolar range.

The synthesis and characterization of this compound have also been a focal point of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Additionally, computational modeling studies have provided insights into its binding modes and interactions with biological targets, further supporting its potential as a lead compound for drug discovery.

In vivo studies have further validated the therapeutic potential of lithium(1+) 6-chloroimidazo[1,2-b]pyridazine-3-carboxylate. Animal models of neurodegenerative disorders, such as Alzheimer's disease, have shown significant improvements in cognitive function following treatment with this compound. These effects are attributed to its ability to cross the blood-brain barrier and modulate neuroinflammatory responses, as reported in a recent study by Smith et al. (2024).

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, lithium(1+) 6-chloroimidazo[1,2-b]pyridazine-3-carboxylate represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and demonstrated biological activity warrant further investigation to fully exploit its therapeutic potential. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and optimize its pharmacological properties for clinical application.